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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482 Get Quote

An In-depth Technical Guide to 2-Pentanethiol: Safety and Handling Protocols for Laboratory

Professionals

Introduction
2-Pentanethiol (CAS No. 2084-19-7), also known as sec-amyl mercaptan, is an organosulfur

compound with the chemical formula C5H12S.[1][2][3] It is a colorless to pale yellow,

flammable liquid recognized by its distinct, pungent, and unpleasant odor.[1][3][4] Due to its

volatile nature and characteristic aroma, it finds application as a flavoring agent in the food

industry.[3][4] However, its flammability and potential health hazards necessitate strict

adherence to safety and handling protocols, particularly in research and development settings.

This guide provides comprehensive technical information on the safe handling, storage, and

emergency procedures for 2-Pentanethiol, designed for researchers, scientists, and drug

development professionals.

Physical and Chemical Properties
2-Pentanethiol is an alkyl thiol that is slightly soluble in water but soluble in organic solvents

like alcohol.[2][3][5] Its physical and chemical properties are critical for understanding its

behavior and potential hazards in a laboratory setting.
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Property Value Source

Molecular Formula C5H12S [3][5]

Molecular Weight ~104.22 g/mol [1][3][5]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor
Pungent, unpleasant,

sulfuraceous
[1][2][4]

Boiling Point ~114.8°C - 118°C [1][6]

Melting Point -169°C [6]

Flash Point
19°C - 26.67°C (66.20°F -

80°F)
[1][7][8]

Density ~0.823 - 0.832 g/cm³ at 20°C [1][3][5][6]

Refractive Index (n20/D) ~1.4410 - 1.4520 [5][6][7]

Solubility
Slightly soluble in water;

soluble in alcohol
[2][3][5]

Hazard Identification and GHS Classification
2-Pentanethiol is classified as a hazardous substance. It is a highly flammable liquid and

vapor that can cause skin, eye, and respiratory irritation.[2][3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.smolecule.com/products/s1895504
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://www.dimethyl-disulfide.net/knowledge/information/what-is-2-pentanethiol-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.smolecule.com/products/s1895504
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://www.dimethyl-disulfide.net/knowledge/information/what-is-2-pentanethiol-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://wap.guidechem.com/encyclopedia/2-pentanethiol-dic9879.html
https://www.smolecule.com/products/s1895504
https://www.dimethyl-disulfide.net/knowledge/information/what-is-2-pentanethiol-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://wap.guidechem.com/encyclopedia/2-pentanethiol-dic9879.html
https://cymitquimica.com/cas/2084-19-7/
https://www.dimethyl-disulfide.net/knowledge/information/what-is-2-pentanethiol-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.chemsrc.com/en/cas/2084-19-7_245529.html
https://www.chemsrc.com/en/cas/2084-19-7_245529.html
https://www.dimethyl-disulfide.net/knowledge/information/what-is-2-pentanethiol-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.thegoodscentscompany.com/data/rw1038421.html
https://pim-resources.coleparmer.com/sds/65188.pdf
https://www.dimethyl-disulfide.net/knowledge/information/what-is-2-pentanethiol-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.smolecule.com/products/s1895504
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://www.chemsrc.com/en/cas/2084-19-7_245529.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://www.chemsrc.com/en/cas/2084-19-7_245529.html
https://www.thegoodscentscompany.com/data/rw1038421.html
https://wap.guidechem.com/encyclopedia/2-pentanethiol-dic9879.html
https://www.smolecule.com/products/s1895504
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://www.benchchem.com/product/b1584482?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-pentanethiol-dic9879.html
https://www.smolecule.com/products/s1895504
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 2 / Category 3

H225: Highly flammable liquid

and vapour / H226: Flammable

liquid and vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Note: GHS classifications may vary slightly between suppliers and regulatory bodies.[3][5]

Primary Hazards:

Flammability: Highly flammable, with vapors that can form explosive mixtures with air.[9][10]

[11] Vapors may travel to a source of ignition and flash back.[8][10]

Irritation: Causes irritation to the skin, eyes, and respiratory system.[2][9]

Inhalation: May be harmful if inhaled, causing irritation to the mucous membranes and upper

respiratory tract.[9] Symptoms can include headache, nausea, and coughing.[11]

Ingestion: May be harmful if swallowed.[9]

Stench: Possesses a strong, unpleasant odor.[9]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize risk.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8][12][13]
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Use explosion-proof electrical, ventilating, and lighting equipment.[10][12][13]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[13]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-Pentanethiol.

Protection Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield

conforming to OSHA 29 CFR 1910.133 or

European Standard EN166.[8][9][13]

Skin Protection

Compatible, chemical-resistant gloves (e.g.,

nitrile rubber).[9] Wear appropriate protective

clothing to prevent skin exposure.[8][14]

Respiratory Protection

A government-approved respirator (e.g.,

NIOSH/MSHA approved) should be used if

exposure limits are exceeded or if irritation is

experienced.[8][9][14]

Handling Procedures
Keep away from heat, sparks, open flames, and other ignition sources.[2][13] No smoking is

permitted in the handling area.[2][12]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[2][8][13]

Use only non-sparking tools.[8][12][13]

Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mist.[13]

Wash hands thoroughly after handling.[2]
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Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][13]

Keep in a designated flammables area.[8][13]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[9][11][13]

Storage under a nitrogen atmosphere can help maintain product quality by preventing

oxidation.[3][13]

Emergency Procedures
Rapid and appropriate response is critical in the event of an emergency.

First-Aid Measures
Immediate medical attention is often required.[14]
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

at rest. If not breathing, give artificial respiration.

If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9][12]

Skin Contact

Immediately take off all contaminated clothing.

Flush the skin with copious amounts of water for

at least 15 minutes. Wash the affected area with

soap and water. Seek medical attention.[9][12]

[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to separate the

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[9][12]

Ingestion

Do NOT induce vomiting. If the person is

conscious, wash out their mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[9][10][15]

Specific Hazards: The substance is highly flammable.[9] Vapors are heavier than air and can

form explosive mixtures.[8][11] Burning may produce toxic and irritating fumes, including

carbon monoxide, carbon dioxide, and sulfur oxides.[9][11]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][9][10] Use water spray to cool fire-exposed containers.[8]

Accidental Release Measures
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A systematic approach is required to safely manage spills.

Personal Precautions: Immediately remove all sources of ignition.[13] Evacuate personnel

from the area. Ensure adequate ventilation.[14] Avoid breathing vapors. Wear the

appropriate PPE as described in Section 3.2.

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[16]

Containment and Cleanup: For small spills, cover with a dry, inert absorbent material such as

sand, dry lime, or soda ash.[9] Use non-sparking tools to collect the material and place it in a

suitable, covered container for disposal.[9][13] After the material has been collected,

ventilate the area and wash the spill site.[9]

The following diagram outlines the logical steps for responding to an accidental release.
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Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Detected

Evacuate Immediate Area
Alert Personnel

Remove All
Ignition Sources

Ensure Adequate
Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

(Sand, Soda Ash)

Collect Absorbed Material
Using Non-Sparking Tools

Place Waste in a Labeled,
Sealed Container

Decontaminate Spill Area
& Equipment

Dispose of Waste According
to Local Regulations

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental 2-Pentanethiol spill.
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Toxicological Information
While detailed toxicological studies for 2-Pentanethiol are not extensively available in the

provided results, the primary concerns are acute toxicity through inhalation and irritation to the

skin, eyes, and respiratory system.[2][9] It is classified as harmful if inhaled and causes serious

irritation upon contact.[5][9]

No specific LD50 or LC50 data for 2-Pentanethiol (CAS 2084-19-7) was available in the

consulted resources.

Transport and Disposal Information
Transport
2-Pentanethiol is regulated for transport due to its flammability.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT (US) UN1993
Flammable

liquid, n.o.s.
3 II / III

Note: Transport information can vary. Always consult the latest regulations.[9]

Disposal
Disposal of 2-Pentanethiol and its contaminated materials must be conducted in accordance

with all applicable federal, state, and local environmental regulations.[13] Contact a licensed

professional waste disposal service to dispose of this material. Do not allow the chemical to

enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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